Cas no 1231926-34-3 (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline-6-carbonitrile)

• Product Name: 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline-6-carbonitrile
• CAS No: 1231926-34-3
• MF: C₁₆H₁₇BN₂O₂
• MW: 280.129383802414
• CID: 2123556
• Update Time: 2023-08-04

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline-6-carbonitrile
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline-6-carbonitrile

• Inchi： 1S/C16H17BN2O2/c1-15(2)16(3,4)21-17(20-15)13-7-8-19-14-6-5-11(10-18)9-12(13)14/h5-9H,1-4H3
• InChI Key： LKASAUFRMGYTNZ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C3C=CC(C#N)=CC=23)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 440
• Topological Polar Surface Area: 55.1